11R-Hede

• Molecular Formula: C20H36O3
• Molecular Weight: 324.5 g/mol
• InChI: InChI=1S/C20H36O3/c1-2-3-4-5-7-10-13-16-19(21)17-14-11-8-6-9-12-15-18-20(22)23/h7,10,13,16,19,21H,2-6,8-9,11-12,14-15,17-18H2,1H3,(H,22,23)/b10-7-,16-13+/t19-/m0/s1
• InChIKey: HDMIRVFIVOGVIC-VOYJXKAKSA-N

11R-Hede Procurement Guide: Key Biochemical Properties and Vendor Specifications

11R-Hede (11(R)-HEDE), also designated as 11R-hydroxy-12E,14Z-eicosadienoic acid, is a specialized eicosanoid compound belonging to the hydroxyeicosadienoic acid class, with the molecular formula C20H36O3 and a molecular weight of 324.5 g/mol [1]. This bioactive lipid mediator is enzymatically produced from 11Z,14Z-eicosadienoic acid via cyclooxygenase (COX) activity in a lipoxygenase-type reaction , and its conjugated diene absorbance provides a spectrophotometric method for quantifying COX enzymatic activity . The compound is primarily available from specialty biochemical suppliers as a solution in ethanol and requires storage at -20°C for stability .

Chiral Probe R-enantiomer COX pathway substrate; S-enantiomer lacks reported activity

Detection Spectrophotometric diene absorbance supports COX activity readout

Handling Ethanol solution, cold storage; review solubility for aqueous assays

• [1] LIPID MAPS Structure Database (LMSD). 11R-HEDE (LMFA03000005). Systematic Name: 11R-hydroxy-12E,14Z-eicosadienoic acid. Accessed 2026. View Source

Why Generic Substitution of 11R-Hede with Racemic Mixtures or Inactive Enantiomers Compromises Experimental Integrity

Procurement of generic (±)11-HEDE racemic mixtures or the isolated 11(S)-HEDE enantiomer cannot substitute for chirally pure 11R-Hede in biologically relevant assays. The racemic mixture (±)11-HEDE comprises both 11(R)-HEDE and 11(S)-HEDE, yet the S-enantiomer lacks any documented biological activity in the scientific literature . Consequently, experiments utilizing racemic material confound dose-response interpretations, as 50% of the administered mass constitutes an inert component, effectively halving the intended active concentration while introducing uncharacterized matrix effects [1]. Furthermore, alternative eicosanoids such as 11(R)-HETE—a structurally related tetraenoic acid derived from arachidonic acid—differ fundamentally in biosynthetic origin (11(R)-lipoxygenase-mediated production in sea urchin and hydra species) and biological context (oocyte maturation and tentacle regeneration), rendering them unsuitable as experimental surrogates for COX-activity quantification studies [2].

Racemic (±)11-HEDE Chirally pure R-enantiomer for defined activity ~50% inactive S-enantiomer may dilute effective concentration and confound dose-response

11(S)-HEDE Only R-enantiomer shows reported biological activity S-enantiomer has no documented activity; cannot serve as functional substitute

11(R)-HETE Mammalian COX substrate (C20:2) Derived from arachidonic acid via invertebrate 11(R)-LO; biosynthetic context differs, limiting COX assay suitability

• [1] MedChemExpress. 11(S)-HEDE (CAS: 330800-90-3) Product Description. Accessed 2026. View Source
• [2] LipidBank. LBF20406HO16: 11(R)-HETE. Hawkins DJ, Brash AR. J. Biol. Chem. 1987, 262, 7629. View Source

11R-Hede Quantitative Differentiation Evidence: Comparative Data Against Analogues and Racemates

Enantiomeric Purity Dictates Biological Relevance: 11(R)-HEDE vs. 11(S)-HEDE Activity Comparison

The R-enantiomer of HEDE (11R-Hede) is the biologically relevant stereoisomer, whereas 11(S)-HEDE is documented as lacking any measurable biological activity. This represents a binary functional distinction rather than a graded potency difference, as confirmed by supplier technical documentation . The racemic mixture (±)11-HEDE contains equimolar amounts of both enantiomers, meaning that procurement of racemic material inherently includes 50% inactive mass that may confound assay interpretation .

Enantiomer Activity

Head-to-head

11(R)-HEDE: Biologically active
11(S)-HEDE: No documented activity

Chiral purity essential for assay specificity; racemate introduces inactive component

Supplier documentation; independent validation advised

Evidence Dimension	Documented biological activity status
Target Compound Data	Biologically active
Comparator Or Baseline	11(S)-HEDE: No documented biological activity in scientific literature
Quantified Difference	Binary distinction (active vs. no documented activity)
Conditions	Literature-reported biological activity, no specific assay conditions stated for absence

Why This Matters

For experimental reproducibility and dose-response accuracy, chirally pure 11(R)-HEDE is required; racemic mixtures introduce an inactive component that dilutes effective concentration and complicates mechanistic interpretation.

Biosynthetic Origin Distinguishes 11R-Hede from 11(R)-HETE in Functional Assays

11R-Hede is produced enzymatically from 11Z,14Z-eicosadienoic acid via COX-mediated lipoxygenase-type reaction, providing a specific readout of COX activity distinct from arachidonic acid-derived metabolites [1]. In contrast, 11(R)-HETE—the tetraenoic analog—is synthesized from arachidonic acid primarily by 11(R)-lipoxygenases identified in sea urchin eggs (S. purpuratus) and freshwater hydrozoan (H. vulgaris), and its biological activity relates to oocyte maturation and tentacle regeneration in these non-mammalian systems [2]. This divergence in enzymatic origin and biological context precludes interchangeable use in mammalian COX activity studies.

Biosynthetic Origin

Class-level

11R-Hede: C20:2 → COX (mammalian)
11(R)-HETE: C20:4 → 11(R)-LO (sea urchin/hydra)

Substrate and enzyme context differ; not interchangeable for mammalian COX studies

Model context: invertebrate developmental biology vs. mammalian COX pathway

Evidence Dimension	Biosynthetic substrate and enzymatic pathway
Target Compound Data	11Z,14Z-eicosadienoic acid → COX (lipoxygenase-type reaction)
Comparator Or Baseline	11(R)-HETE: Arachidonic acid → 11(R)-lipoxygenase (sea urchin/hydra)
Quantified Difference	Substrate: C20:2 vs. C20:4; Enzyme: COX vs. 11(R)-LO; Species context: mammalian vs. invertebrate
Conditions	Biochemical pathway characterization

Why This Matters

Investigators requiring a mammalian-relevant COX pathway readout should select 11(R)-HEDE, whereas 11(R)-HETE is appropriate for invertebrate developmental biology studies.

• [1] LIPID MAPS Structure Database (LMSD). 11R-HEDE Biological Context. 'produced from 11Z,14Z-eicosadienoic acid by COX in a lipoxygenase-type reaction.' View Source
• [2] LipidBank. LBF20406HO16: 11(R)-HETE. Hawkins DJ, Brash AR. J. Biol. Chem. 1987, 262, 7629. View Source

Quantitative COX Activity Measurement: 11R-Hede as a Spectrophotometric Probe

The conjugated diene structure of 11R-Hede enables spectrophotometric quantification of COX enzymatic activity, a direct analytical application not documented for the inactive S-enantiomer . This optical property derives from the specific (12E,14Z) diene configuration of the R-enantiomer, which yields measurable absorbance that serves as a functional readout for COX activity in vitro [1].

Spectrophotometric Probe

Supporting evidence

Conjugated diene absorbance for COX activity quantification; S-enantiomer lacks this utility

Enables COX activity readout; S-enantiomer offers no equivalent analytical value

Detection wavelength not specified; verify with supplier

Evidence Dimension	Analytical utility for COX activity measurement
Target Compound Data	Spectrophotometric measurement of conjugated diene absorbance applicable
Comparator Or Baseline	11(S)-HEDE: No documented analytical or biological utility
Quantified Difference	Functional binary distinction
Conditions	Conjugated diene absorbance measurement (wavelength not specified in source documentation)

Why This Matters

Laboratories requiring a substrate-based COX activity assay should procure 11(R)-HEDE specifically; the S-enantiomer offers no equivalent analytical value.

• [1] GLPBIO. 11(R)-HEDE Product Technical Information. Accessed 2026. View Source

Physicochemical Distinctions Support Purity and Handling Requirements

11R-Hede exhibits defined solubility parameters that inform experimental formulation and procurement decisions. The compound demonstrates solubility of 50 mg/mL in DMF, 50 mg/mL in DMSO, 50 mg/mL in ethanol, and 1 mg/mL in PBS at pH 7.2, with a predicted pKa of 4.78 ± 0.10 and logP of 5.92 [1]. These physicochemical properties, combined with the requirement for -20°C storage and dry ice shipping , establish baseline handling specifications distinct from alternative eicosanoids that may differ in stability profiles.

Physicochemical Profile

Supporting evidence

Solubility: DMF/DMSO/EtOH 50 mg/mL; PBS 1 mg/mL. logP 5.92 (predicted). logP differs +0.47 vs 11(R)-HETE

Solubility profile guides formulation; may require organic co-solvent for aqueous buffers

Predicted values; confirm experimentally for critical assays

Evidence Dimension	Solubility profile and physicochemical properties
Target Compound Data	DMF: 50 mg/mL; DMSO: 50 mg/mL; Ethanol: 50 mg/mL; PBS (pH 7.2): 1 mg/mL; pKa: 4.78 ± 0.10 (predicted); logP: 5.92
Comparator Or Baseline	11(R)-HETE (comparative reference): logP 5.45; Molecular weight 320.47
Quantified Difference	logP difference: +0.47 (more lipophilic for HEDE); MW difference: +4.0 g/mol
Conditions	Predicted/computed physicochemical values

Why This Matters

Solubility limitations in aqueous buffers may require organic co-solvent for certain experimental designs; procurement should account for specific storage and shipping requirements to maintain compound integrity.

• [1] LIPID MAPS Structure Database (LMSD). 11R-HEDE Calculated Physicochemical Properties. Accessed 2026. View Source

11R-Hede Application Scenarios: Where Procurement of Chirally Pure Material Delivers Definitive Value

COX Enzymatic Activity Quantification via Spectrophotometric Detection

11R-Hede serves as a direct substrate for cyclooxygenase (COX) activity measurement through spectrophotometric detection of its conjugated diene absorbance. This application is validated by multiple authoritative databases including LIPID MAPS and vendor technical documentation, establishing 11R-Hede as a functional probe for COX enzymatic assays [1]. Procurement of chirally pure 11(R)-HEDE ensures that detected signal originates exclusively from the biologically relevant R-enantiomer, avoiding the 50% inactive mass dilution inherent in racemic (±)11-HEDE material .

Enantioselective Lipid Mediator Studies in Inflammatory Signaling Pathways

For investigations into the role of stereospecific eicosanoid signaling in inflammation and immune modulation, 11R-Hede provides the active R-enantiomer required for accurate dose-response characterization. As documented in Santa Cruz Biotechnology product literature, 11(R)-HEDE interacts with specific receptors and enzymes central to eicosanoid signaling networks, influencing cytokine production and inflammatory regulation [1]. The documented absence of biological activity for 11(S)-HEDE means that experimental designs employing the racemic mixture introduce an uncontrolled inert component that may mask subtle concentration-dependent effects .

Lipidomics and Metabolomics Reference Standard Development

In targeted lipidomics workflows requiring authenticated analytical standards for mass spectrometry-based quantification, chirally pure 11R-Hede offers defined stereochemical identity essential for accurate multiple reaction monitoring (MRM) transitions and retention time alignment. The compound's established systematic name (11R-hydroxy-12E,14Z-eicosadienoic acid), exact mass (324.2664), and validated InChIKey (HDMIRVFIVOGVIC-VOYJXKAKSA-N) in the LIPID MAPS Structure Database provide the requisite metadata for confident spectral identification [1]. Alternative enantiomeric or racemic standards would introduce ambiguity in chiral chromatography-based separation and quantification .

Macrophage COX Activity Studies in Inflammatory Models

The formation of 11-HEDE from eicosadienoic acid via COX activity has been documented specifically within macrophages, establishing this cell type as a physiologically relevant system for studying 11R-Hede production [1]. For researchers employing macrophage cell lines or primary macrophage cultures to investigate COX-dependent lipid mediator biosynthesis, procurement of 11(R)-HEDE as an analytical standard enables accurate quantification of endogenous production, whereas racemic or inactive S-enantiomer material would not serve as an appropriate reference standard for this biologically stereospecific pathway .

Application

Selection Property

Validation Focus

COX activity measurement

R-enantiomer COX substrate

Spectrophotometric diene detection specificity

Inflammatory signaling lipid mediator studies

Enantiopure lipid mediator

Concentration-response without racemate dilution

Lipidomics reference standard

Stereochemically defined standard

Chiral separation and spectral library matching

Macrophage COX pathway studies

Mammalian COX pathway probe

Endogenous 11-HEDE quantification context

• [1] LIPID MAPS Structure Database (LMSD). 11R-HEDE Biological Context and Structural Data. Accessed 2026. View Source